3-Oxooctadecanoic acid
3-Oxooctadecanoic acid
3-oxooctadecanoic acid is a 3-oxo fatty acid derived from stearic acid. It derives from an octadecanoic acid.
3-Keto stearic acid, also known as 3-ketostearate or 3-oxooctadecanoate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. 3-Keto stearic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Keto stearic acid has been primarily detected in urine. Within the cell, 3-keto stearic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. 3-Keto stearic acid participates in a number of enzymatic reactions. In particular, 3-keto stearic acid can be biosynthesized from octadecanoic acid. 3-Keto stearic acid can also be converted into 3-oxooctadecanoyl-CoA.
3-Keto stearic acid, also known as 3-ketostearate or 3-oxooctadecanoate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. 3-Keto stearic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Keto stearic acid has been primarily detected in urine. Within the cell, 3-keto stearic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. 3-Keto stearic acid participates in a number of enzymatic reactions. In particular, 3-keto stearic acid can be biosynthesized from octadecanoic acid. 3-Keto stearic acid can also be converted into 3-oxooctadecanoyl-CoA.
Brand Name:
Vulcanchem
CAS No.:
16694-29-4
VCID:
VC0158882
InChI:
InChI=1S/C18H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17(19)16-18(20)21/h2-16H2,1H3,(H,20,21)
SMILES:
CCCCCCCCCCCCCCCC(=O)CC(=O)O
Molecular Formula:
C18H34O3
Molecular Weight:
298.5 g/mol
3-Oxooctadecanoic acid
CAS No.: 16694-29-4
Reference Standards
VCID: VC0158882
Molecular Formula: C18H34O3
Molecular Weight: 298.5 g/mol
| CAS No. | 16694-29-4 |
|---|---|
| Product Name | 3-Oxooctadecanoic acid |
| Molecular Formula | C18H34O3 |
| Molecular Weight | 298.5 g/mol |
| IUPAC Name | 3-oxooctadecanoic acid |
| Standard InChI | InChI=1S/C18H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17(19)16-18(20)21/h2-16H2,1H3,(H,20,21) |
| Standard InChIKey | YQGGUZWHNVQJMF-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)CC(=O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)CC(=O)O |
| Physical Description | Solid |
| Description | 3-oxooctadecanoic acid is a 3-oxo fatty acid derived from stearic acid. It derives from an octadecanoic acid. 3-Keto stearic acid, also known as 3-ketostearate or 3-oxooctadecanoate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. 3-Keto stearic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Keto stearic acid has been primarily detected in urine. Within the cell, 3-keto stearic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. 3-Keto stearic acid participates in a number of enzymatic reactions. In particular, 3-keto stearic acid can be biosynthesized from octadecanoic acid. 3-Keto stearic acid can also be converted into 3-oxooctadecanoyl-CoA. |
| Synonyms | 3-oxo Octadecanoic Acid;β-keto Stearic Acid |
| Reference | 1.Parsons, J.B., and Rock, C.O. Bacterial lipids: Metabolism and membrane homeostasis. Progress in Lipid Research 52(3), 249-276 (2013). |
| PubChem Compound | 5283005 |
| Last Modified | Nov 11 2021 |
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